Cas no 2015608-39-4 (3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine)

• Product Name: 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine
• CAS No: 2015608-39-4
• MF: C₉H₁₉FN₂
• MW: 174.258965730667
• CID: 5296478
• Update Time: 2025-05-27

3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-N-methyl-N-(propan-2-yl)piperidin-4-amine
• 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine
• 4-Piperidinamine, 3-fluoro-N-methyl-N-(1-methylethyl)-

• Inchi： 1S/C9H19FN2/c1-7(2)12(3)9-4-5-11-6-8(9)10/h7-9,11H,4-6H2,1-3H3
• InChI Key： LJVSNSCTHHDKAB-UHFFFAOYSA-N
• SMILES： FC1CNCCC1N(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• XLogP3: 1.2
• Topological Polar Surface Area: 15.3

Additional information on 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine

Comprehensive Overview of 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine (CAS No. 2015608-39-4)

3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine (CAS No. 2015608-39-4) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of N-methyl-N-alkylpiperidines, which are known for their versatile applications in drug discovery and material science. The presence of a fluoro substituent at the 3-position of the piperidine ring enhances its metabolic stability and bioavailability, making it a promising candidate for further development.

In recent years, the demand for fluorinated organic compounds has surged due to their unique physicochemical properties. Researchers are particularly interested in 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine because of its potential role as a building block in the synthesis of bioactive molecules. The compound's CAS No. 2015608-39-4 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry. Its structural features, including the N-methyl-N-propan-2-yl moiety, contribute to its lipophilicity, which is a critical factor in drug design.

The synthesis of 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine typically involves multi-step organic reactions, including fluorination and alkylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production. These methods align with the industry's shift toward green chemistry and sustainable practices, which are hot topics in modern research. The compound's high purity and yield efficiency are often highlighted in peer-reviewed studies, making it a subject of interest for synthetic chemists.

From a pharmacological perspective, 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine has shown potential as a central nervous system (CNS) modulator. Its ability to cross the blood-brain barrier has prompted investigations into its use for neurological disorders. However, detailed mechanistic studies and clinical trials are still needed to validate these applications. The compound's structure-activity relationship (SAR) is a focal point for researchers aiming to develop novel therapeutics with improved efficacy and safety profiles.

In addition to its pharmaceutical applications, 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine is also explored in agrochemical formulations. Fluorinated compounds are known to enhance the activity of pesticides and herbicides, and this derivative is no exception. Its stability under environmental conditions and low toxicity make it a viable option for sustainable agriculture. This aligns with the global trend toward eco-friendly pest control solutions, which are increasingly demanded by regulators and consumers alike.

The analytical characterization of 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity, purity, and consistency, which are critical for regulatory compliance and industrial use. The availability of certified reference standards for this compound further facilitates its adoption in research and development.

As the scientific community continues to explore the potential of fluorinated piperidines, 3-fluoro-N-methyl-N-propan-2-ylpiperidin-4-amine stands out as a compound with broad applicability. Its CAS No. 2015608-39-4 serves as a key identifier for researchers and manufacturers seeking reliable data. Future studies may uncover additional uses for this molecule, particularly in emerging fields such as bioconjugation and materials science. For now, it remains a valuable tool in the toolkit of chemists and pharmacologists worldwide.